Cas no 2679828-53-4 ((2S)-3-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2S)-3-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679828-53-4
• MF: C₇H₁₀BrNO₄
• MW: 252.062601566315
• CID: 5645650
• PubChem ID: 165913177
• Update Time: 2025-11-01

(2S)-3-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679828-53-4
• EN300-28279019
• (2S)-3-bromo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• (2S)-3-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C7H10BrNO4/c1-2-3-13-7(12)9-5(4-8)6(10)11/h2,5H,1,3-4H2,(H,9,12)(H,10,11)/t5-/m1/s1
• InChI Key： NJRIFDLLESTZIW-RXMQYKEDSA-N
• SMILES： BrC[C@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 250.97932g/mol
• Monoisotopic Mass: 250.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-3-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Comprehensive Overview of (2S)-3-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679828-53-4)

(2S)-3-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679828-53-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral bromo-substituted propanoic acid derivative features a unique allyloxycarbonylamino group, making it a valuable intermediate in the synthesis of complex molecules. Its molecular structure combines reactivity and stereoselectivity, which are critical for applications in drug discovery and peptide chemistry.

The compound's CAS number 2679828-53-4 serves as a universal identifier, ensuring precise tracking in regulatory and research contexts. Researchers often explore its potential in asymmetric synthesis and bioconjugation, leveraging its bromine atom for further functionalization. With the growing demand for chiral building blocks in medicinal chemistry, this compound aligns with trends in targeted drug delivery and enzyme inhibition studies.

In recent years, the scientific community has focused on sustainable synthesis methods and green chemistry, prompting investigations into eco-friendly routes for producing (2S)-3-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid. Questions like "How to optimize the yield of chiral amino acid derivatives?" or "What are the applications of allyl-protected carboxylates?" frequently appear in academic searches, reflecting its relevance.

From a technical perspective, the compound's stereochemical purity is crucial for its utility in peptide coupling reactions. Its prop-2-en-1-yloxy carbonyl group offers selective deprotection advantages, a feature highly valued in solid-phase peptide synthesis (SPPS). These attributes make it a candidate for developing biocompatible polymers and prodrug formulations, addressing current interests in personalized medicine.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS 2679828-53-4. The compound's stability under various pH conditions and solvents is also a topic of study, particularly for researchers investigating controlled-release systems. As the pharmaceutical industry shifts toward high-throughput screening, derivatives of this compound may play a role in kinase inhibitor development.

In summary, (2S)-3-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid represents a versatile tool for synthetic chemists. Its alignment with trends like catalysis innovation and biodegradable materials ensures continued relevance. Future research may explore its potential in bioorthogonal chemistry or as a scaffold for fluorescent probes, further expanding its applications.